![molecular formula C13H13N5O3S B1227534 1-(2-Methylprop-2-enyl)-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea](/img/structure/B1227534.png)
1-(2-Methylprop-2-enyl)-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea
Overview
Description
1-(2-methylprop-2-enyl)-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Asymmetric Catalysis
1-((1R,2R)-2-aminocyclohexyl)-3-(9H-fluoren-9-yl)thiourea, similar to the compound , has been utilized in asymmetric conjugate addition reactions. This process catalyzes the reaction of 2-aryl-1-nitroethylenes with acetone, yielding products with good enantioselectivities (Yu & Li, 2014).
Chemical Synthesis
Thiourea derivatives, like the compound being investigated, have been synthesized for various chemical reactions. For example, 2-amino-4-[2-(5-nitro-furyl)vinyl]thiazole and its derivatives have been prepared from similar components through chemical synthesis (Saldabol & Krylova, 1969).
Antibacterial and Antifungal Applications
Compounds like 1-(2-Methylprop-2-enyl)-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea have been explored for their antibacterial and antifungal properties. A study on novel substituted-(6H-thiazolo[4,5-e]indol-2-yl)-amines and substituted benzylidene-(1H-indol-4-yl)-amines, which have structural similarities, indicated potential for such applications (Mekala, Yata & Talagadadivi, 2014).
Enantioselective Reactions
Primary amine-thiourea derivatives, structurally related to the chemical , have shown utility in highly enantioselective direct conjugate addition of ketones to nitroalkenes. This demonstrates the potential of these compounds in catalyzing reactions with a broad substrate scope and high enantioselectivity (Huang & Jacobsen, 2006).
properties
Product Name |
1-(2-Methylprop-2-enyl)-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea |
|---|---|
Molecular Formula |
C13H13N5O3S |
Molecular Weight |
319.34 g/mol |
IUPAC Name |
1-[(2-hydroxy-5-nitro-1H-indol-3-yl)imino]-3-(2-methylprop-2-enyl)thiourea |
InChI |
InChI=1S/C13H13N5O3S/c1-7(2)6-14-13(22)17-16-11-9-5-8(18(20)21)3-4-10(9)15-12(11)19/h3-5,15,19H,1,6H2,2H3,(H,14,22) |
InChI Key |
VZHVRBLJETVDGX-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)CNC(=S)N=NC1=C(NC2=C1C=C(C=C2)[N+](=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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